Cas no 88725-99-9 (Octanenitrile, 5-chloro-)

• Product Name: Octanenitrile, 5-chloro-
• CAS No: 88725-99-9
• MF: C₈H₁₄ClN
• MW: 159.656461238861
• CID: 622995
• PubChem ID: 23266302
• Update Time: 2025-04-19

Octanenitrile, 5-chloro- Chemical and Physical Properties

Names and Identifiers

• Octanenitrile, 5-chloro-
• 5-chlorooctanenitrile
• 88725-99-9
• 5-chlorooctanonitrile
• DTXSID40631933

• Inchi： 1S/C8H14ClN/c1-2-5-8(9)6-3-4-7-10/h8H,2-6H2,1H3
• InChI Key： XFHSURRMDBQKLB-UHFFFAOYSA-N
• SMILES： ClC(CCC)CCCC#N

Computed Properties

• Exact Mass: 159.0814771g/mol
• Monoisotopic Mass: 159.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8Ų